Cas no 63788-91-0 (Benzothiazole,4-butyl-7-nitroso-)

Benzothiazole,4-butyl-7-nitroso- structure
63788-91-0 structure
Product Name:Benzothiazole,4-butyl-7-nitroso-
CAS No:63788-91-0
MF:C11H12N2OS
MW:220.290781021118
CID:500161
PubChem ID:12375121
Update Time:2025-04-19

Benzothiazole,4-butyl-7-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,4-butyl-7-nitroso-
    • Benzothiazole, 4-butyl-7-nitroso- (9CI)
    • 4-Butyl-7-nitroso-1,3-benzothiazole
    • 63788-91-0
    • Inchi: 1S/C11H12N2OS/c1-2-3-4-8-5-6-9(13-14)11-10(8)12-7-15-11/h5-7H,2-4H2,1H3
    • InChI Key: AKHKJZUVNRGZTM-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C(=CC=C2CCCC)N=O

Computed Properties

  • Exact Mass: 220.06716
  • Monoisotopic Mass: 220.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 42.32
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